Cas no 94089-21-1 (trans-2-Hexenal propyleneglycol acetal)

• Product Name: trans-2-Hexenal propyleneglycol acetal
• CAS No: 94089-21-1
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 61688
• PubChem ID: 5370364
• Update Time: 2025-06-03

trans-2-Hexenal propyleneglycol acetal Chemical and Physical Properties

Names and Identifiers

• trans-2-Hexenal propyleneglycol acetal
• (E)-4-Methyl-2-(pent-1-enyl)-1,3-dioxolane
• 4-methyl-2-[(E)-pent-1-enyl]-1,3-dioxolane
• 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-, (E)- (ZCI)
• 1,3-Dioxolane, 4-methyl-2-(1E)-1-pentenyl- (9CI)
• 4-Methyl-2-(1E)-1-penten-1-yl-1,3-dioxolane (ACI)
• ZBS49DF5S4
• (2E)-2-hexenal propylene glycol acetal
• FEMA NO. 4272
• 2-Hexenal propylene glycol acetal, (1E)-
• 2-HEXENAL PROPYLENE GLYCOL ACETAL, TRANS-
• (E)-4-Methyl-2-(pent-1-en-1-yl)-1,3-dioxolane
• 2-Hexenal propylene glycol acetal
• trans-2-Hexenal propylene glycol acetal
• EINECS 302-121-7
• 4-Methyl-2-(1E)-1-penten-1-yl-1,3-dioxolane
• 2-HEXENAL PROPYLENE GLYCOL ACETAL, (2E)-
• 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-, (E)-
• UNII-ZBS49DF5S4
• SCHEMBL873639
• 94089-21-1
• 4-Methyl-2-[(1E)-1-pentenyl]-1,3-dioxolane #
• 4-methyl-2-[(1E)-pent-1-en-1-yl]-1,3-dioxolane
• W-100212
• Q27295279
• NS00065154
• DTXSID201019349
• 1,3-DIOXOLANE, 4-METHYL-2-(1E)-1-PENTENYL-
• DB-215136
• AKOS015842732
• (+/-)-trans- and cis-2-Hexenal propylene glycol acetal
• 1,3-DIOXOLANE, 4-METHYL-2-(1E)-1-PENTEN-1-YL-
• (E)-2-HEXEN-1-AL PROPYLENE GLYCOL ACETAL

• Inchi： 1S/C9H16O2/c1-3-4-5-6-9-10-7-8(2)11-9/h5-6,8-9H,3-4,7H2,1-2H3/b6-5+
• InChI Key： WMWBRDXHCMVBJG-AATRIKPKSA-N
• SMILES： C(/C1OCC(C)O1)=C\CCC

Computed Properties

• Exact Mass: 156.11500
• Monoisotopic Mass: 156.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 2.1

Experimental Properties

• Density: 0.978
• Boiling Point: 185.3°Cat760mmHg
• Flash Point: 59.9°C
• Refractive Index: 1.497
• PSA: 18.46000
• LogP: 2.10410
• FEMA: 4272 | (+/-)-TRANS- AND CIS-2-HEXENAL PROPYLENE GLYCOL ACETAL

Additional information on trans-2-Hexenal propyleneglycol acetal

Exploring trans-2-Hexenal propyleneglycol acetal (CAS No. 94089-21-1): A Versatile Flavor and Fragrance Compound

In the world of flavor and fragrance chemistry, trans-2-Hexenal propyleneglycol acetal (CAS No. 94089-21-1) stands out as a unique and highly valued compound. This acetal derivative of trans-2-Hexenal is renowned for its fresh, green, and slightly fruity aroma, making it a popular choice in perfumery and food flavoring applications. The compound's ability to mimic the scent of freshly cut grass or unripe fruits has made it indispensable in creating naturalistic olfactory experiences.

The chemical structure of trans-2-Hexenal propyleneglycol acetal features a six-carbon chain with an acetal group derived from propylene glycol. This modification enhances the compound's stability compared to its aldehyde precursor, trans-2-Hexenal, while retaining much of the desirable olfactory characteristics. The CAS No. 94089-21-1 specifically identifies this isomer, which is crucial for regulatory compliance and quality control in industrial applications.

Recent trends in the flavor and fragrance industry have seen growing interest in "green chemistry" and "sustainable aroma compounds." In this context, trans-2-Hexenal propyleneglycol acetal has gained attention as it can be derived from bio-based trans-2-Hexenal, which itself may be obtained from plant sources. This aligns with consumer demand for more natural and environmentally friendly products, particularly in the personal care and food sectors.

One of the most common questions about trans-2-Hexenal propyleneglycol acetal concerns its "safety profile" and "regulatory status." The compound has been evaluated by various food and fragrance regulatory bodies and is generally recognized as safe when used in approved concentrations. Its IFRA (International Fragrance Association) compliance status makes it widely acceptable for use in cosmetic formulations.

The application spectrum of trans-2-Hexenal propyleneglycol acetal is remarkably broad. In perfumery, it serves as a "top note" component, contributing to fresh, outdoorsy accords. Flavorists value it for creating "natural fruit flavors" and enhancing "vegetal notes" in various food products. Recent innovations have explored its use in "functional fragrances" - scents designed to provide psychological benefits like stress reduction or improved focus.

From a technical perspective, the synthesis of trans-2-Hexenal propyleneglycol acetal typically involves the reaction of trans-2-Hexenal with propylene glycol under acidic conditions. The process requires careful control of reaction parameters to ensure high yield and purity. Advanced analytical techniques like GC-MS (Gas Chromatography-Mass Spectrometry) are essential for quality verification of the final product.

The stability of trans-2-Hexenal propyleneglycol acetal makes it particularly valuable in applications where shelf life is important. Unlike its aldehyde precursor, this acetal derivative shows improved resistance to oxidation and polymerization, which translates to longer-lasting fragrance performance in end products. This characteristic has led to increased use in "slow-release fragrance systems" and "microencapsulated scents."

In the context of current market trends, there's growing interest in "transparent labeling" and "clean beauty" products. While trans-2-Hexenal propyleneglycol acetal is a synthetic compound, its ability to recreate natural aromas makes it valuable for formulators aiming to reduce or replace certain natural extracts that may have sustainability or supply chain concerns.

Research into the olfactory properties of trans-2-Hexenal propyleneglycol acetal has revealed interesting aspects of its performance. At different concentrations, it can exhibit varying scent profiles - from intensely green and leafy at higher levels to subtly fruity when diluted. This versatility makes it a powerful tool for perfumers creating complex fragrance compositions.

Looking toward future applications, scientists are investigating the potential of trans-2-Hexenal propyleneglycol acetal in "mood-enhancing fragrances" and "aroma-therapeutic formulations." Preliminary studies suggest that green, fresh notes like those provided by this compound may have positive psychological effects, though more research is needed in this emerging field.

For formulators working with trans-2-Hexenal propyleneglycol acetal, understanding its compatibility with other ingredients is crucial. The compound blends well with citrus notes, woody aromas, and other green components. However, its performance can be affected by pH and the presence of certain reactive ingredients, necessitating careful formulation strategies.

In conclusion, trans-2-Hexenal propyleneglycol acetal (CAS No. 94089-21-1) represents a fascinating intersection of chemistry and sensory science. Its unique properties continue to inspire innovation across multiple industries, from fine fragrances to functional foods. As consumer preferences evolve toward more authentic and sustainable sensory experiences, this versatile compound is likely to maintain its importance in the flavor and fragrance palette.